(5,5-Difluoropiperidin-2-yl)methanol hydrochloride

• IUPAC Name: (5,5-difluoropiperidin-2-yl)methanol;hydrochloride
• InChI: InChI=1S/C6H11F2NO.ClH/c7-6(8)2-1-5(3-10)9-4-6;/h5,9-10H,1-4H2;1H
• InChI Key: ITYYFDYZQQWXNT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1CO)(F)F.Cl
• Molecular Formula: C6H12ClF2NO
• Molecular Weight: 187.61 g/mol

Description

“(5,5-Difluoropiperidin-2-yl)methanol hydrochloride” is a chemical compound with the molecular formula C6H12ClF2NO. It has a molecular weight of 187.62. The compound appears as a light-yellow solid.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H11F2NO.ClH/c7-6(8)2-1-5(3-10)9-4-6;/h5,9-10H,1-4H2;1H. This code provides a specific string of characters that describes the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” is a light-yellow solid. It should be stored at room temperature.

Mechanism of Action

5,5-DFPHCl is a versatile building block for the synthesis of a variety of molecules. The reaction of 5-fluoropiperidine and 5-chloropiperidine produces a cyclic intermediate, which is then hydrolyzed with hydrochloric acid to produce 5,5-DFPHCl. This reaction is reversible, and the resulting product can be used to synthesize a variety of molecules.
Biochemical and Physiological Effects
5,5-DFPHCl has been used in the synthesis of a variety of compounds, including piperidine derivatives, heterocyclic compounds, and pharmaceuticals. However, the biochemical and physiological effects of 5,5-DFPHCl are not well understood. It is possible that the compound may act as an enzyme inhibitor, as it has been shown to inhibit the activity of cyclooxygenase enzymes. In addition, it has been suggested that 5,5-DFPHCl may act as an antioxidant, as it has been shown to inhibit the formation of reactive oxygen species.

Advantages and Limitations for Lab Experiments

The advantages of using 5,5-DFPHCl in laboratory experiments include its relatively low cost, easy availability, and simple synthesis. In addition, it is a versatile building block for the synthesis of a variety of molecules. However, the use of 5,5-DFPHCl in laboratory experiments is limited by its potential toxicity, as it has been shown to be toxic to certain cell lines.

Future Directions

The potential applications of 5,5-DFPHCl in medicinal and biological research are vast, and there are many potential avenues for further research. These include the development of new synthesis methods, the exploration of its biochemical and physiological effects, and the investigation of its potential as an enzyme inhibitor or antioxidant. In addition, further research could be done to explore its potential as a drug candidate, as well as its potential use in the synthesis of other compounds. Finally, further research could be done to explore its potential use in the development of new industrial chemicals.

Scientific Research Applications

5,5-DFPHCl is widely used in medicinal and biological research. It has been used in the synthesis of a variety of compounds, including piperidine derivatives, heterocyclic compounds, and pharmaceuticals. In addition, it has been used in the synthesis of peptides, as well as in the design and synthesis of drugs. It has also been used in the synthesis of a variety of other compounds, such as amino acids, nucleotides, and carbohydrates.

Safety and Hazards

The safety information available indicates that “(5,5-Difluoropiperidin-2-yl)methanol hydrochloride” may be harmful if swallowed and causes eye irritation. Therefore, it’s recommended to handle this compound with care, using appropriate personal protective equipment.